Cas no 1805680-92-5 (4-Formyl-7-hydroxy-1H-benzimidazole)

• Product Name: 4-Formyl-7-hydroxy-1H-benzimidazole
• CAS No: 1805680-92-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4823970
• Update Time: 2025-06-11

4-Formyl-7-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-7-hydroxy-1H-benzimidazole
• 7-hydroxy-1H-benzimidazole-4-carbaldehyde

• Inchi： 1S/C8H6N2O2/c11-3-5-1-2-6(12)8-7(5)9-4-10-8/h1-4,12H,(H,9,10)
• InChI Key： GGRAFBSODPLTOT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 0.6
• Topological Polar Surface Area: 66

Additional information on 4-Formyl-7-hydroxy-1H-benzimidazole

Introduction to 4-Formyl-7-hydroxy-1H-benzimidazole (CAS No. 1805680-92-5)

4-Formyl-7-hydroxy-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1805680-92-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The structural features of 4-formyl-7-hydroxy-1H-benzimidazole, particularly the presence of both a formyl group and a hydroxyl group on the benzimidazole ring, make it a versatile scaffold for medicinal chemistry applications.

The benzimidazole core is a privileged structure in drug discovery, with numerous examples of benzimidazole derivatives exhibiting pharmacological properties ranging from antiviral to anticancer effects. The formyl group (–CHO) in 4-formyl-7-hydroxy-1H-benzimidazole provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This reactivity has been exploited in various synthetic strategies, including condensation reactions with amines or hydrazines to form Schiff bases, which are known to possess diverse pharmacological effects.

Recent advancements in the field of benzimidazole chemistry have highlighted the importance of 4-formyl-7-hydroxy-1H-benzimidazole as a key intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its potential in inhibiting specific enzymes or receptors involved in inflammatory pathways. The hydroxyl group (–OH) on the benzimidazole ring further enhances its pharmacological relevance by allowing hydrogen bonding interactions, which are crucial for binding affinity and specificity.

One of the most compelling aspects of 4-formyl-7-hydroxy-1H-benzimidazole is its role in the synthesis of bioactive molecules targeting various diseases. Researchers have leveraged its structural framework to develop compounds with antimicrobial, anti-inflammatory, and even neuroprotective properties. The formyl group serves as a versatile handle for chemical modifications, enabling the creation of derivatives that can interact with biological targets in novel ways. This flexibility has made 4-formyl-7-hydroxy-1H-benzimidazole a valuable building block in medicinal chemistry.

The compound's potential has been further explored in preclinical studies, where it has shown promise as a lead compound for drug development. By modifying its structure through strategic functionalization, researchers aim to enhance its pharmacokinetic properties and improve its therapeutic index. The combination of the formyl and hydroxyl groups on the benzimidazole ring provides multiple sites for chemical intervention, allowing for fine-tuning of biological activity.

In addition to its pharmaceutical applications, 4-formyl-7-hydroxy-1H-benzimidazole has found utility in chemical synthesis as a precursor for more complex heterocyclic compounds. Its reactivity with various nucleophiles enables the construction of intricate molecular architectures, which are essential for developing new materials and functional chemicals. The benzimidazole scaffold is particularly well-suited for these applications due to its stability and compatibility with diverse synthetic methodologies.

Recent research has also highlighted the importance of 4-formyl-7-hydroxy-1H-benzimidazole in computational chemistry and drug design. High-throughput virtual screening (HTVS) techniques have been employed to identify novel derivatives with enhanced binding affinity to biological targets. These computational approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

The compound's role in addressing unmet medical needs has not gone unnoticed by the scientific community. Several research groups have reported promising results from their studies on 4-formyl-7-hydroxy-1H-benzimidazole derivatives, particularly in the context of developing treatments for chronic diseases. By capitalizing on its structural versatility, scientists are paving the way for new therapeutic strategies that could benefit patients worldwide.

Looking ahead, the future prospects for 4-formyl-7-hydroxy-1H-benzimidazole appear bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of its biological activities grows, so too does its potential as a pharmacological tool. The compound's unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 4-formyl-7-hydroxy-1H-benzimidazole (CAS No. 1805680-92-5) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry. With continued innovation and discovery, this benzimidazole derivative is poised to make substantial contributions to healthcare and material science.